Ethyl 2-(6-chloroimidazo[1,2-a]pyridin-2-yl)acetate

• IUPAC Name: ethyl 2-(6-chloroimidazo[1,2-a]pyridin-2-yl)acetate
• InChI: InChI=1S/C11H11ClN2O2/c1-2-16-11(15)5-9-7-14-6-8(12)3-4-10(14)13-9/h3-4,6-7H,2,5H2,1H3
• InChI Key: JZTURCHIBDOZFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN2C=C(C=CC2=N1)Cl
• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol

Description

Ethyl 2-(6-chloroimidazo[1,2-a]pyridin-2-yl)acetate is a chemical compound used in organic syntheses and as pharmaceutical intermediates. It is related to the compound ethyl 2-(8-chloroimidazo[1,2-a]pyridin-2-yl)acetate.

Molecular Structure Analysis

The InChI code for a similar compound, ethyl 2-(6-chloroimidazo[1,2-a]pyridin-2-yl)benzoate, is 1S/C16H13ClN2O2/c1-2-21-16(20)13-6-4-3-5-12(13)14-10-19-9-11(17)7-8-15(19)18-14/h3-10H,2H2,1H3. This provides a detailed description of the molecular structure.

Physical And Chemical Properties Analysis

The molecular weight of a similar compound, ethyl 2-(6-chloroimidazo[1,2-a]pyridin-2-yl)benzoate, is 300.74.

Scientific Research Applications

Antituberculosis Agents

Tuberculosis (TB) remains a global health challenge, causing significant morbidity and mortality. Imidazo[1,2-a]pyridine analogues have emerged as promising antituberculosis agents. . These compounds are being actively investigated for their potential to combat this deadly infectious disease.

Fluorescent Probes for pH Monitoring

. These probes enable real-time visualization of pH changes within living cells, providing valuable insights into cellular dynamics.

Medicinal Chemistry Scaffold

The imidazo[1,2-a]pyridine scaffold has gained recognition as a versatile platform in medicinal chemistry. Its unique structure allows for diverse modifications, making it suitable for drug development. .

PI3K Inhibitors for Cancer Treatment

Imidazo[1,2-a]pyridin-6-yl derivatives have been investigated as potential phosphoinositide 3-kinase (PI3K) inhibitors for cancer therapy. . These compounds hold promise in the fight against cancer.

Metal-Free Synthesis of N-(Pyridin-2-yl)amides

. These amides find applications in various fields, including organic synthesis and materials science.

Bioimaging Applications

Imidazo[1,2-a]pyridine derivatives have been explored for their bioimaging capabilities. . Such imaging techniques contribute to our understanding of cellular processes and disease mechanisms.